Cas no 2108724-18-9 (1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride)

• Product Name: 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride
• CAS No: 2108724-18-9
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• MDL: MFCD06799749
• CID: 5222762
• Update Time: 2026-03-07

1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride

• MDL： MFCD06799749
• Inchi： 1S/C13H15NO2.ClH/c14-8-12(15)9-16-13-6-5-10-3-1-2-4-11(10)7-13;/h1-7,12,15H,8-9,14H2;1H
• InChI Key： MBNXZYKAGRRTDI-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)CC(O)CN.Cl

Additional information on 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride

1-Amino-3-(2-Naphthyloxy)Propan-2-Ol Hydrochloride: A Comprehensive Overview

The compound 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride, identified by the CAS registry number CAS No. 2108724-18-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride consists of a naphthalene ring system attached to a propanol backbone with an amino group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The presence of the naphthalene group contributes to its aromatic stability, while the amino and hydroxyl groups provide sites for functionalization and interaction with other molecules.

Recent studies have highlighted the potential of 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be used as a scaffold for developing anti-cancer drugs, showing improved targeting efficiency when compared to traditional delivery methods.

In addition to its pharmaceutical applications, CAS No. 2108724-18-9 has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes). A 2023 research paper in Advanced Materials highlighted its potential as an electron transport layer due to its high electron mobility and stability under ambient conditions.

The synthesis of 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride involves a multi-step process that typically begins with the preparation of the naphthyl ether intermediate. This is followed by nucleophilic substitution or coupling reactions to introduce the amino group. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, researchers are investigating the biodegradability and toxicity profiles of CAS No. 2108724-18-9. Early findings suggest that it exhibits low toxicity towards aquatic organisms, which is crucial for its potential use in pharmaceuticals and industrial applications. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, 1-amino-3-(2-naphthyloxy)propan-2-ol hydrochloride, or CAS No. 2108724-18-9, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a valuable tool in drug development, materials science, and beyond. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future innovations.